Cas no 442553-94-8 (benzyl 5-(4-chlorobenzenesulfonamido)-2-methylnaphtho1,2-bfuran-3-carboxylate)

• Product Name: benzyl 5-(4-chlorobenzenesulfonamido)-2-methylnaphtho1,2-bfuran-3-carboxylate
• CAS No: 442553-94-8
• MF: C₂₇H₂₀ClNO₅S
• MW: 505.969405174255
• CID: 6111393
• PubChem ID: 4115997
• Update Time: 2025-11-01

benzyl 5-(4-chlorobenzenesulfonamido)-2-methylnaphtho1,2-bfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 5-(4-chlorobenzenesulfonamido)-2-methylnaphtho1,2-bfuran-3-carboxylate
• Naphtho[1,2-b]furan-3-carboxylic acid, 5-[[(4-chlorophenyl)sulfonyl]amino]-2-methyl-, phenylmethyl ester
• benzyl 5-(4-chlorobenzenesulfonamido)-2-methylnaphtho[1,2-b]furan-3-carboxylate
• SR-01000492161-1
• Z56940586
• benzyl 5-(4-chlorophenylsulfonamido)-2-methylnaphtho[1,2-b]furan-3-carboxylate
• HMS1799C15
• EU-0078086
• benzyl 5-[(4-chlorophenyl)sulfonylamino]-2-methylbenzo[g][1]benzofuran-3-carboxylate
• AKOS001664277
• 442553-94-8
• F1113-0767
• CHEMBL1355998
• SR-01000492161
• Oprea1_770306
• NCGC00099720-01
• Oprea1_280805

• Inchi： 1S/C27H20ClNO5S/c1-17-25(27(30)33-16-18-7-3-2-4-8-18)23-15-24(21-9-5-6-10-22(21)26(23)34-17)29-35(31,32)20-13-11-19(28)12-14-20/h2-15,29H,16H2,1H3
• InChI Key： ROOFQTLMLWXMMT-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(OCC2=CC=CC=C2)=O)C2=CC(NS(C3=CC=C(Cl)C=C3)(=O)=O)=C3C(=C12)C=CC=C3

Computed Properties

• Exact Mass: 505.0750716g/mol
• Monoisotopic Mass: 505.0750716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 833
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 94Ų

Experimental Properties

• Density: 1.419±0.06 g/cm3(Predicted)
• Boiling Point: 679.6±65.0 °C(Predicted)
• pka: 7.54±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans

Additional information on benzyl 5-(4-chlorobenzenesulfonamido)-2-methylnaphtho1,2-bfuran-3-carboxylate

Comprehensive Overview of Benzyl 5-(4-Chlorobenzenesulfonamido)-2-methylnaphtho[1,2-b]furan-3-carboxylate (CAS No. 442553-94-8)

Benzyl 5-(4-chlorobenzenesulfonamido)-2-methylnaphtho[1,2-b]furan-3-carboxylate (CAS No. 442553-94-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of naphthofuran derivatives, which are known for their diverse biological activities. The presence of a 4-chlorobenzenesulfonamido moiety and a benzyl ester group in its structure makes it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their widespread use in drug discovery and development. The benzyl 5-(4-chlorobenzenesulfonamido)-2-methylnaphtho[1,2-b]furan-3-carboxylate is no exception, as it exhibits promising properties that align with current trends in targeted drug delivery and enzyme inhibition. Researchers are particularly intrigued by its potential role in modulating specific biochemical pathways, which could lead to breakthroughs in treating various health conditions.

The synthesis of benzyl 5-(4-chlorobenzenesulfonamido)-2-methylnaphtho[1,2-b]furan-3-carboxylate involves multi-step organic reactions, including sulfonylation and esterification. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's CAS No. 442553-94-8 serves as a unique identifier, facilitating its cataloging and retrieval in chemical databases. This is particularly valuable for scientists conducting structure-activity relationship (SAR) studies or those looking to explore its interactions with biological targets.

One of the most frequently searched questions related to this compound is: "What are the potential applications of benzyl 5-(4-chlorobenzenesulfonamido)-2-methylnaphtho[1,2-b]furan-3-carboxylate in medicine?" While extensive clinical studies are still underway, preliminary research suggests that this compound may exhibit anti-inflammatory and antiproliferative properties. These findings have sparked interest in its potential use for developing new treatments for chronic diseases, aligning with the growing focus on precision medicine and personalized therapies.

Another area of interest is the compound's mechanism of action. Scientists are investigating whether benzyl 5-(4-chlorobenzenesulfonamido)-2-methylnaphtho[1,2-b]furan-3-carboxylate can selectively inhibit specific enzymes or receptors, which could make it a valuable tool for drug design. This aligns with the broader trend in pharmaceutical research, where there is a strong emphasis on understanding molecular interactions at the atomic level. The compound's naphthofuran core and sulfonamide side chain provide a versatile scaffold for further chemical modifications, enabling the creation of derivatives with enhanced bioactivity.

From an industrial perspective, the scalability of synthesizing CAS No. 442553-94-8 is a topic of discussion. Companies specializing in custom synthesis and contract research are exploring efficient methods to produce this compound in large quantities without compromising quality. This is particularly relevant given the increasing demand for high-purity intermediates in drug development pipelines. The compound's stability under various storage conditions is also being evaluated to ensure its suitability for long-term use in research settings.

Environmental and safety considerations are paramount when working with benzyl 5-(4-chlorobenzenesulfonamido)-2-methylnaphtho[1,2-b]furan-3-carboxylate. While it is not classified as a hazardous material, proper handling protocols must be followed to minimize risks. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to good laboratory practices (GLP) when handling this compound. This reflects the broader shift toward sustainable chemistry and responsible research practices in the scientific community.

In conclusion, benzyl 5-(4-chlorobenzenesulfonamido)-2-methylnaphtho[1,2-b]furan-3-carboxylate (CAS No. 442553-94-8) represents a fascinating area of study with significant potential in pharmaceutical research. Its unique structure, combined with emerging applications, positions it as a compound of interest for scientists and industry professionals alike. As research progresses, this compound may play a pivotal role in advancing our understanding of molecular therapeutics and contributing to the development of next-generation drugs.